2-Hydroxy-5-methyl-1,3-thiazole-4-carboxylic acid

• IUPAC Name: 5-methyl-2-oxo-3H-1,3-thiazole-4-carboxylic acid
• InChI: InChI=1S/C5H5NO3S/c1-2-3(4(7)8)6-5(9)10-2/h1H3,(H,6,9)(H,7,8)
• InChI Key: VYBPAMQBRMTMQG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(NC(=O)S1)C(=O)O
• Molecular Formula: C5H5NO3S
• Molecular Weight: 159.17 g/mol
• CAS RN: 1505865-51-9

Description

“2-Hydroxy-5-methyl-1,3-thiazole-4-carboxylic acid” is a compound with the CAS Number: 1505865-51-9. It is a powder at room temperature. The IUPAC name for this compound is 2-hydroxy-5-methylthiazole-4-carboxylic acid.

Molecular Structure Analysis

Thiazoles are heterocyclic organic compounds which have a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms. The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom.

Chemical Reactions Analysis

Thiazoles are known to undergo various chemical reactions. The C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 159.17. It is a powder at room temperature.

Scientific Research Applications

Synthesis and Structural Mimics of Protein Secondary Structures

A study by Mathieu et al. (2015) describes a method for synthesizing 4-Amino(methyl)-1,3-thiazole-5-carboxylic acids (ATCs), a class of constrained heterocyclic γ-amino acids. These compounds are valuable for mimicking the secondary structures of proteins, such as helices and β-sheets. The synthesis involves cross-Claisen condensations, offering a versatile route to orthogonally protected ATCs, with yields ranging from 45 to 90% (Mathieu, L., Bonnel, C., Masurier, N., Maillard, L., Martínez, J., & Lisowski, V., 2015).

Spectral and Structural Analysis

Singh et al. (2019) conducted a comprehensive study on 4-methylthiadiazole-5-carboxylic acid, utilizing density functional theory (DFT) to explore its electronic structure and spectral features. This research provides insights into the hydrogen bonding, solvent effects, and non-linear optical properties of the compound, contributing to a deeper understanding of its chemical behavior and potential applications (Singh, I., El-Emam, A., Pathak, S., Srivastava, R., Shukla, V. K., Prasad, O., & Sinha, L., 2019).

Building Blocks in Drug Discovery

Durcik et al. (2020) described an elegant pathway for synthesizing hydroxy-substituted 2-aminobenzo[d]thiazole-6-carboxylic acid derivatives. These compounds serve as versatile building blocks in drug discovery, enabling the exploration of chemical space around potential therapeutic targets. The study underscores the significance of these compounds in medicinal chemistry (Durcik, M., Toplak, Ž., Zidar, N., Ilaš, J., Zega, A., Kikelj, D., Mašič, L. P., & Tomašič, T., 2020).

Liquid Crystalline Behaviors and Hydrogen Bonding

Jaffer et al. (2017) synthesized and characterized new carboxylic acid derivatives bearing a 1,3,4-thiadiazole moiety, studying their liquid crystalline behaviors. This work highlights the influence of hydrogen bonding on the liquid crystal properties of these compounds, with implications for materials science and engineering (Jaffer, H. J., Aldhaif, Y. A., & Tomi, I. H., 2017).

Safety and Hazards

The compound has been classified with the GHS07 pictogram and has the signal word "Warning". The hazard statements associated with it are H302, H315, H319, H335. The precautionary statements are P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501.

Mechanism of Action

Target of Action

Thiazole derivatives have been found to interact with various biological targets, such as dna and topoisomerase ii .

Mode of Action

Some thiazole derivatives have been reported to bind to dna and interact with topoisomerase ii, resulting in dna double-strand breaks, a g2 stop, and ultimately, cell death .

Biochemical Pathways

Thiazole derivatives have been associated with various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, and more .

Pharmacokinetics

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes .

Result of Action

Some thiazole derivatives have been reported to cause dna double-strand breaks, a g2 stop, and ultimately, cell death .

Action Environment

It is known that thiazole is stable under normal temperatures but can decompose under high temperatures and acidic conditions .